(3R,4S)-1-(tert-Butoxycarbonyl)-4-(3,4-difluorophenyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C16H19F2NO4
• Molecular Weight: 327.32 g/mol
• IUPAC Name: (3R,4S)-4-(3,4-difluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C16H19F2NO4/c1-16(2,3)23-15(22)19-7-10(11(8-19)14(20)21)9-4-5-12(17)13(18)6-9/h4-6,10-11H,7-8H2,1-3H3,(H,20,21)/t10-,11+/m1/s1
• InChI Key: KZLXOOACMWCQLA-MNOVXSKESA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)O)C2=CC(=C(C=C2)F)F
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC(=C(C=C2)F)F

Description

(3R,4S)-1-(tert-Butoxycarbonyl)-4-(3,4-difluorophenyl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative with a tert-butoxycarbonyl (Boc) protecting group and a 3,4-difluorophenyl substituent. Its IUPAC name and synonyms include Boc-(±)-trans-4-(3,4-difluoro-phenyl)-pyrrolidine-3-carboxylic acid and rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(3,4-difluorophenyl)pyrrolidine-3-carboxylic acid . The compound’s structure features:

• Boc group: Enhances solubility and protects the amine during synthetic processes.
• Pyrrolidine ring: A five-membered saturated heterocycle contributing to conformational rigidity.
• Carboxylic acid moiety: Provides polarity and enables salt formation or further derivatization.

The compound is used as a pharmaceutical intermediate, reflecting its relevance in drug discovery .

Biological Activity

1-Isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine is a member of the pyrazole family, characterized by a five-membered heterocyclic structure that includes nitrogen atoms. This compound has garnered attention due to its potential biological activities, which may include antimicrobial, anti-inflammatory, and anticancer properties. This article reviews the biological activity of this compound based on various research findings.

Chemical Structure and Properties

The molecular formula for 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine is C$_{10}$H$_{12}$N$_{4}$S. The presence of the thiophene moiety is significant as it enhances the compound's electronic properties, potentially influencing its interactions with biological targets.

Antimicrobial Activity

Research indicates that pyrazole derivatives, including 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine, exhibit notable antimicrobial properties. Studies have shown that these compounds can inhibit the growth of various bacterial and fungal strains. For instance, a study demonstrated that derivatives similar to this compound displayed minimum inhibitory concentrations (MICs) in the low micromolar range against several pathogens, suggesting strong antibacterial activity .

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has been explored in vitro and in vivo. It has been reported that pyrazole derivatives can significantly reduce pro-inflammatory cytokines such as TNF-α and IL-6 in cell cultures exposed to lipopolysaccharides (LPS). The mechanism may involve inhibition of nuclear factor kappa B (NF-kB) signaling pathways, leading to decreased inflammation .

Cytotoxic Activity

The cytotoxic effects of 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine have been assessed against various cancer cell lines. Preliminary findings suggest that this compound can induce apoptosis in cancer cells through mechanisms involving caspase activation and mitochondrial dysfunction. For example, studies have shown IC$_{50}$ values in the micromolar range for several cancer cell lines, indicating its potential as an anticancer agent .

The precise mechanisms by which 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine exerts its biological effects are still under investigation. However, it is believed that the compound interacts with specific molecular targets such as enzymes or receptors involved in key biological pathways. The presence of the thiophene ring may enhance binding affinity to these targets due to increased hydrophobic interactions and electronic effects .

Comparative Analysis with Related Compounds

To better understand the unique properties of 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine, it is useful to compare it with other pyrazole derivatives:

Compound Name	Key Features	Biological Activity
1-Isobutyl-3-(pyridin-2-yl)-1H-pyrazol-5-amino	Pyridin moiety instead of thiophene	Antimicrobial, anti-inflammatory
1-Isobutyl-3-(thiophen-2-yl)-1H-pyrazol	Thiophen at position 2	Anticancer potential
1-Isobutyl-3-(pyridin-yloxy)-1H-pyrazole	Ether linkage with pyridine	Diverse biological activities

This table illustrates how variations in substituents can influence the biological activity of pyrazole derivatives.

Comparison with Similar Compounds

Table 1: Comparison of Structural Analogues

Compound Name	Substituent(s)	Molecular Formula	Key Properties/Applications	Evidence Source
(3R,4S)-1-Boc-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid	3,5-Difluorophenyl	C17H19F2NO4	Higher symmetry; meta-fluorine positions may alter π-π interactions
(3R,4S)-1-Boc-4-(4-trifluoromethylphenyl)pyrrolidine-3-carboxylic acid	4-Trifluoromethylphenyl	C17H20F3NO4	Enhanced lipophilicity; increased metabolic stability
(3R,4S)-1-Boc-4-(3-bromophenyl)pyrrolidine-3-carboxylic acid	3-Bromophenyl	C16H20BrNO4	Bulky substituent; potential halogen bonding
(3R,4S)-1-Boc-4-(1,3-benzodioxol-5-yl)pyrrolidine-3-carboxylic acid	Benzodioxolyl	C18H21NO6	Electron-rich aromatic system; improved solubility
(3S,4R)-1-Boc-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid	2,4-Difluorophenyl	C17H19F2NO4	Ortho/para fluorine substitution; altered steric effects

Electron-Withdrawing vs. Electron-Donating Groups

• 3,4-Difluorophenyl (Target Compound) : Fluorine atoms at positions 3 and 4 create a dipole moment, enhancing binding to hydrophobic pockets. This substitution is less electron-withdrawing than trifluoromethyl groups but avoids steric bulk .
• Trifluoromethylphenyl () : The -CF3 group significantly increases lipophilicity (logP) and resistance to oxidative metabolism, making it favorable for CNS-targeting drugs .
• Methoxyphenyl () : Methoxy groups (-OCH3) improve aqueous solubility but may reduce metabolic stability due to O-demethylation pathways .

Positional Isomerism

• 3,4-Difluoro vs.
• 2,4-Difluoro () : Fluorines at positions 2 and 4 introduce steric hindrance near the pyrrolidine ring, possibly affecting conformational flexibility .